Cas no 920282-98-0 (Silane, trimethyl[8-[tris(1-methylethyl)silyl]-1,3,5,7-octatetrayn-1-yl]-)

• Product Name: Silane, trimethyl[8-[tris(1-methylethyl)silyl]-1,3,5,7-octatetrayn-1-yl]-
• CAS No: 920282-98-0
• MF: C₂₀H₃₀Si₂
• MW: 326.623207569122
• CID: 758387
• PubChem ID: 46856494
• Update Time: 2025-04-19

Silane, trimethyl[8-[tris(1-methylethyl)silyl]-1,3,5,7-octatetrayn-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Silane, trimethyl[8-[tris(1-methylethyl)silyl]-1,3,5,7-octatetrayn-1-yl]-
• trimethyl-[8-tri(propan-2-yl)silylocta-1,3,5,7-tetraynyl]silane
• Trimethyl{8-[tri(propan-2-yl)silyl]octa-1,3,5,7-tetrayn-1-yl}silane
• 1-(Triisopropylsilyl)-8-(trimethylsilyl)octa-1,3,5,7-tetrayne
• DTXSID30676878
• 920282-98-0

• Inchi： 1S/C20H30Si2/c1-18(2)22(19(3)4,20(5)6)17-15-13-11-10-12-14-16-21(7,8)9/h18-20H,1-9H3
• InChI Key： TUYOOCDZEXWWDZ-UHFFFAOYSA-N
• SMILES： [Si](C#CC#CC#CC#C[Si](C)(C)C)(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 326.18860403g/mol
• Monoisotopic Mass: 326.18860403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų